Cas no 1805046-21-2 (Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate)

• Product Name: Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate
• CAS No: 1805046-21-2
• MF: C₁₀H₆F₂INO₂
• MW: 337.061421871185
• CID: 4953122
• Update Time: 2025-10-31

Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate

• Inchi： 1S/C10H6F2INO2/c1-16-10(15)5-2-3-7(13)6(4-14)8(5)9(11)12/h2-3,9H,1H3
• InChI Key： PZYBVJZYYKLYMN-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate

Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate (CAS No. 1805046-21-2): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate (CAS No. 1805046-21-2) is a highly functionalized aromatic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound, characterized by the presence of a cyano group, a difluoromethyl group, and an iodine substituent on a benzoate backbone, serves as a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate makes it particularly useful for constructing complex heterocyclic frameworks and for further functionalization through cross-coupling reactions. The iodine atom, in particular, provides a convenient handle for palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Stille, and Heck couplings, which are widely employed in the synthesis of pharmacophores. Additionally, the cyano group can participate in various transformations, including nucleophilic additions and cycloadditions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate has emerged as a key building block in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the combination of the cyano and difluoromethyl groups contributes to improved selectivity and potency.

One of the most compelling aspects of Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate is its utility in generating libraries of compounds for high-throughput screening (HTS). The presence of multiple reactive sites allows for rapid diversification of the molecular structure, enabling researchers to identify lead compounds with desired pharmacological properties. This approach has been particularly successful in fragment-based drug design, where small molecular fragments are linked together to form more potent and selective inhibitors.

The pharmaceutical industry has also leveraged the reactivity of Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate to develop novel antiviral and antibacterial agents. The incorporation of fluorine atoms into drug molecules is well-documented to improve their pharmacokinetic properties, such as bioavailability and resistance to degradation. Furthermore, the cyano group can serve as a scaffold for further derivatization into pharmacologically relevant moieties, such as amides or carboxylates.

Recent advances in synthetic methodologies have further enhanced the utility of Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate. For example, transition-metal-catalyzed cross-coupling reactions have been refined to achieve higher yields and selectivity, making it possible to construct complex molecular architectures with fewer synthetic steps. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce environmental impact.

The role of computational chemistry in drug discovery has also been instrumental in optimizing the synthesis and application of Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate. Molecular modeling techniques allow researchers to predict the binding modes of potential drug candidates and to rationalize their interactions with biological targets. This computational guidance has accelerated the discovery process by identifying promising leads that warrant further experimental validation.

In conclusion, Methyl 3-cyano-2-difluoromethyl-4-iodobenzoate (CAS No. 1805046-21-2) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthesizing novel therapeutic agents. As research continues to evolve, it is likely that this compound will play an even greater role in the development of next-generation drugs targeting a wide range of diseases.